N-{4-[Acetyl(methyl)amino]phenyl}-3-aminobenzamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-3-aminobenzamide
• InChI: InChI=1S/C16H17N3O2/c1-11(20)19(2)15-8-6-14(7-9-15)18-16(21)12-4-3-5-13(17)10-12/h3-10H,17H2,1-2H3,(H,18,21)
• InChI Key: LYHFJUSNHFDHJA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)N
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

“N-{4-[Acetyl(methyl)amino]phenyl}-3-aminobenzamide” is a chemical compound with the CAS Number: 1020054-02-7. Its molecular weight is 283.33.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H17N3O2/c1-11(20)19(2)15-8-6-14(7-9-15)18-16(21)12-4-3-5-13(17)10-12/h3-10H,17H2,1-2H3,(H,18,21).

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel aromatic polyimides using diamines, including derivatives similar to N-{4-[Acetyl(methyl)amino]phenyl}-3-aminobenzamide, have been reported. These polyimides exhibit solubility in organic solvents and have significant thermal stability, with degradation temperatures ranging from 240°C to 550°C. Their specific heat capacity and maximum degradation temperatures indicate their potential for high-performance materials in various industrial applications (Butt et al., 2005).

DNA Repair

Studies have shown that 3-aminobenzamide, an inhibitor of poly(ADP-ribose) synthesis, is used to explore the role of the polymer in DNA repair processes. It demonstrates that while 3-aminobenzamide can influence DNA break frequencies and repair replication, its effects are complicated by nonspecific effects at commonly used concentrations, raising questions about its specific regulatory role in DNA repair (Cleaver et al., 1985).

Anticonvulsant Activity

A series of 4-aminobenzamides, structurally related to N-{4-[Acetyl(methyl)amino]phenyl}-3-aminobenzamide, have been evaluated for anticonvulsant effects. These compounds showed potential in treating seizures, with some derivatives demonstrating high protective indexes, suggesting their potential in developing new anticonvulsant drugs (Clark et al., 1984).

Cancer Therapy

Novel N-acylhydrazone derivatives designed from the structure of trichostatin A have shown potent inhibition of histone deacetylase (HDAC) 6/8, suggesting their potential as molecular therapies for cancer. These compounds, structurally related to N-{4-[Acetyl(methyl)amino]phenyl}-3-aminobenzamide, indicate the relevance of such derivatives in designing cancer therapeutic agents (Rodrigues et al., 2016).

Safety and Hazards

The compound is labeled as an irritant. For more detailed safety information, you should refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.